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Abstract
This technical guide provides a comprehensive overview of the radionuclide Sodium-22 (²²Na),

from its initial discovery to its modern-day synthesis and critical applications in scientific

research. This document details the nuclear properties of ²²Na, outlines the primary methods

for its production via cyclotron bombardment, and provides in-depth experimental protocols for

its use in Positron Emission Tomography (PET) scanner calibration and Positron Annihilation

Spectroscopy (PAS). All quantitative data is presented in clear, tabular format for ease of

comparison, and key processes are visualized through logical diagrams.

Introduction
Sodium-22 is a radioactive isotope of sodium with a relatively long half-life, making it an

invaluable tool in various research fields. Its unique decay properties, particularly the emission

of positrons, have established it as a critical component in the calibration of PET scanners and

as a fundamental probe in materials science through Positron Annihilation Spectroscopy. This

guide serves as a technical resource for researchers and professionals, offering detailed

methodologies and data to support the effective utilization of ²²Na in a laboratory setting.
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The first observation of the radioactive isotope Sodium-22 was made in 1935 by Otto Robert

Frisch.[1] He produced it by irradiating fluorine-containing samples with alpha particles,

inducing the nuclear reaction ¹⁹F(α,n)²²Na. This discovery predates the wide-scale production

of artificial radioisotopes and marked a significant step in the exploration of nuclear physics.

While the element sodium was first isolated by Sir Humphry Davy in 1807, Frisch's work

identified and characterized this specific radioactive isotope.

Properties of Sodium-22
Sodium-22 decays via positron emission (β⁺ decay) and electron capture to the stable isotope

Neon-22. The emitted positron annihilates with an electron in the surrounding medium,

producing two characteristic 511 keV gamma rays, which are fundamental to its application in

PET. A summary of the key nuclear and physical properties of Sodium-22 is presented in Table

1.

Property Value

Half-life 2.6018 years

Decay Mode β⁺ (90.6%), Electron Capture (9.4%)

Maximum Positron Energy 0.545 MeV

Gamma Ray Energies 1.275 MeV, 511 keV (annihilation)

Specific Activity 2.31 x 10¹⁴ Bq/g

Table 1: Key Physical and Nuclear Properties of Sodium-22.

Synthesis of Sodium-22 for Research Applications
The production of Sodium-22 for research purposes is primarily achieved through the use of

cyclotrons, where charged particles are accelerated to high energies and directed at a target

material. The two most common production routes involve the bombardment of magnesium or

aluminum targets.
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The most prevalent method for ²²Na production is the deuteron bombardment of a magnesium

target. The primary nuclear reaction is:

²⁴Mg(d,α)²²Na

A secondary method involves proton bombardment of magnesium:

²⁵Mg(p,α)²²Na

Target Preparation: A high-purity (99.9% or greater) magnesium metal target is machined to

fit the target holder of the cyclotron. The target is typically water-cooled to dissipate the heat

generated during irradiation.

Irradiation: The magnesium target is bombarded with a deuteron beam from a cyclotron.

Typical deuteron energies range from 10 to 20 MeV. The beam current and irradiation time

are adjusted to achieve the desired activity of ²²Na.

Target Cooling: Following irradiation, the target is allowed to cool for a period to permit the

decay of short-lived radioisotopes, primarily Sodium-24 (half-life ~15 hours).

Chemical Separation: The ²²Na is chemically separated from the bulk magnesium target

material. A common method is ion-exchange chromatography.

The irradiated magnesium target is dissolved in an appropriate acid, such as hydrochloric

acid.

The resulting solution is passed through a cation exchange resin column.

The magnesium ions are selectively eluted from the column using a complexing agent,

such as a citrate solution at a controlled pH.

The Sodium-22, which remains bound to the resin, is then eluted using a strong acid,

such as hydrochloric acid.

The final product is a solution of ²²NaCl, which is then evaporated to dryness and

redissolved in a suitable solvent for its intended application.
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Production via Aluminum Target
An alternative production route for ²²Na is the proton bombardment of an aluminum target. The

nuclear reaction is a spallation reaction:

²⁷Al(p,x)²²Na (where x represents multiple emitted particles, such as an alpha particle and a

proton)

Target Preparation: A high-purity aluminum foil or disc is used as the target material.

Irradiation: The aluminum target is irradiated with a high-energy proton beam (typically > 20

MeV).

Target Cooling: The target is allowed to cool to reduce the activity of short-lived byproducts.

Chemical Separation:

The aluminum target is dissolved in hydrochloric acid.

A portion of the aluminum is removed by crystallization of an aluminum salt.

The remaining solution is passed through an anion exchange resin to remove metallic

impurities.

The solution containing aluminum and sodium ions is then passed through a cation

exchange resin, which adsorbs both ions.

The Sodium-22 is selectively eluted from the cation exchange resin using a dilute acid

solution, while the aluminum remains on the resin.

Production Yields
The yield of Sodium-22 is dependent on several factors, including the target material, the

energy of the incident particles, the beam current, and the duration of the irradiation. Table 2

provides a summary of reported production yields for different methods.
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Target Material Projectile
Projectile Energy
(MeV)

Yield

Magnesium Deuteron 14 65 mrd/µAh

Aluminum Proton 50.5 60.9 Ci/µAh

Table 2: Reported Production Yields of Sodium-22.

Target Preparation Cyclotron Irradiation Chemical Separation

High-Purity Target
(Mg or Al) Cyclotron

Insert into
Cyclotron Irradiated Target

Bombardment with
Protons or Deuterons Dissolution in Acid

Cooling and
Dissolving Ion-Exchange

Chromatography Selective Elution Purified 22Na Solution
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A simplified workflow for the production of Sodium-22.

Research Applications and Experimental Protocols
Sodium-22's long half-life and positron emission make it a valuable tool in several research

areas. The following sections detail its primary applications and provide generalized

experimental protocols.

Positron Emission Tomography (PET) Scanner
Calibration
Sodium-22 is widely used as a point source for the calibration and quality control of PET

scanners. Its long half-life provides a stable and predictable source of positrons for assessing

scanner performance over time.

Source Preparation: A calibrated, encapsulated point source of ²²Na with a known activity

(typically in the microcurie range) is used. The source is often embedded in a plastic or resin

matrix to ensure stability and safety.
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Phantom Setup: The ²²Na point source is placed in the center of the PET scanner's field of

view (FOV). For some quality control procedures, the source may be placed in a cylindrical

phantom filled with water or other tissue-equivalent material to simulate scatter conditions.

Data Acquisition: A PET scan of the point source is acquired. The acquisition time is typically

long enough to obtain sufficient counts for statistical accuracy.

Image Reconstruction: The acquired data is reconstructed using the scanner's standard

clinical protocols.

Data Analysis: The reconstructed image of the point source is analyzed to assess several

performance parameters, including:

Spatial Resolution: The full width at half maximum (FWHM) of the point source image is

measured in the axial, radial, and tangential directions to determine the scanner's ability to

resolve small details.

Sensitivity: The number of detected coincidence events per unit of activity is calculated to

determine the scanner's efficiency.

Uniformity: For scans with the source in a uniform phantom, the uniformity of the

reconstructed image is assessed to ensure a consistent response across the FOV.

Calibration Factor: The relationship between the reconstructed image values (in counts or

Bq/mL) and the known activity of the source is determined to ensure the scanner provides

accurate quantitative measurements.

Positron Annihilation Spectroscopy (PAS)
PAS is a non-destructive analytical technique used to study defects and electronic structure in

materials at the atomic level. ²²Na is the most common positron source for PAS. When a

positron from ²²Na enters a material, it annihilates with an electron, and the properties of the

resulting annihilation radiation provide information about the material's structure.

There are two primary PAS techniques that utilize ²²Na:
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Positron Annihilation Lifetime Spectroscopy (PALS): Measures the time between the

emission of the 1.275 MeV gamma ray (which signals the birth of the positron) and the 511

keV annihilation gamma rays. The positron's lifetime is sensitive to the presence of open-

volume defects such as vacancies and voids.

Coincidence Doppler Broadening (CDB) Spectroscopy: Measures the Doppler broadening of

the 511 keV annihilation peak, which is related to the momentum of the annihilating electron-

positron pair. This provides information about the chemical environment of the annihilation

site.

Sample and Source Preparation: The ²²Na source is typically a thin foil encapsulated in a

material like Kapton. The sample to be studied is cut into two identical pieces, and the ²²Na

source is sandwiched between them.

Detector Setup: Two fast scintillation detectors (e.g., BaF₂ or plastic scintillators) coupled to

photomultiplier tubes are used. One detector is optimized to detect the 1.275 MeV "start"

gamma ray, and the other is optimized for the 511 keV "stop" annihilation gamma ray. The

detectors are placed in a 180-degree coincidence geometry.

Data Acquisition: The time difference between the detection of the start and stop signals is

measured using a time-to-amplitude converter (TAC) and a multichannel analyzer (MCA).

This process is repeated for millions of annihilation events to build up a lifetime spectrum.

Data Analysis: The resulting spectrum is a histogram of annihilation events as a function of

time. This spectrum is then deconvoluted into one or more exponential decay components,

each with a characteristic lifetime and intensity. These lifetimes can be correlated with the

size of defects in the material.
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PALS Experimental Setup
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Click to download full resolution via product page

A schematic diagram of a Positron Annihilation Lifetime Spectroscopy (PALS) setup.

Safety Considerations
Sodium-22 is a radioactive material and must be handled with appropriate safety precautions.

The primary hazards are external exposure to gamma radiation and internal exposure if

ingested or inhaled.

Shielding: Lead or other high-density materials should be used to shield against the 1.275

MeV and 511 keV gamma rays.

Contamination Control: Work with unsealed sources of ²²Na should be conducted in a

designated radioactive materials laboratory, using fume hoods and appropriate personal

protective equipment (gloves, lab coat).
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Dosimetry: Personnel working with significant quantities of ²²Na should wear whole-body and

extremity dosimeters to monitor their radiation exposure.

Waste Disposal: All radioactive waste containing ²²Na must be disposed of in accordance

with institutional and regulatory guidelines.

Conclusion
Sodium-22 remains a cornerstone radionuclide for a range of research applications, from

ensuring the accuracy of clinical diagnostic imaging to probing the fundamental properties of

materials. Its well-characterized decay scheme and convenient half-life make it an

indispensable tool. This guide has provided a comprehensive technical overview of its

discovery, modern synthesis techniques, and detailed protocols for its primary applications,

intended to support researchers in the safe and effective use of this important isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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